Probucol-13C3

• Molecular Formula: C31H48O2S2
• Molecular Weight: 519.8 g/mol
• InChI: InChI=1S/C31H48O2S2/c1-27(2,3)21-15-19(16-22(25(21)32)28(4,5)6)34-31(13,14)35-20-17-23(29(7,8)9)26(33)24(18-20)30(10,11)12/h15-18,32-33H,1-14H3/i13+1,14+1,31+1
• InChIKey: FYPMFJGVHOHGLL-DGVNISHSSA-N

Probucol-13C3 Stable Isotope Internal Standard

Probucol-13C3 is a stable isotope-labeled analog of the lipid-lowering agent Probucol, featuring three carbon-13 atoms incorporated at the propyl moiety [1]. With a molecular formula of C₂₈¹³C₃H₄₈O₂S₂ and a molecular weight of 519.82 g/mol, it exhibits a distinct +3 Da mass shift relative to unlabeled Probucol (MW 516.84 g/mol) . This compound is primarily utilized as an internal standard (SIL-IS) in isotope dilution mass spectrometry (IDMS) assays, enabling precise and accurate quantification of Probucol in complex biological matrices such as plasma .

Stable isotope internal standard for LC-MS/MS quantification of Probucol in plasma research matrices

Distinct mass shift supports unambiguous MS resolution from unlabeled analyte

13C3 label provides stable isotopic enrichment without deuterium exchange risk

• [1] InvivoChem. Probucol-13C3 product page. CAS 1173019-29-8. View Source

Probucol-13C3 Substitution Limitations

In quantitative LC-MS/MS bioanalysis, substituting a stable isotope-labeled internal standard (SIL-IS) like Probucol-13C3 with unlabeled Probucol or a structurally dissimilar analog introduces significant analytical error due to differential matrix effects and ion suppression [1]. While deuterated analogs (e.g., Probucol-d6) are available, they suffer from chromatographic retention time shifts and incomplete correction for ion suppression compared to 13C-labeled ISs, as demonstrated in class-level studies [2]. Furthermore, non-isotopic internal standards fail to co-elute with the analyte, leading to inaccurate compensation for sample preparation losses and instrument variability [3]. Therefore, for validated methods requiring precise and accurate quantification, Probucol-13C3 is the optimal choice over unlabeled Probucol and structurally related alternatives.

Probucol-13C3 Co-elutes with analyte; corrects ion suppression reliably

Deuterated IS Retention shift may compromise matrix-effect correction

13C label No hydrogen-deuterium exchange; stable across sample prep

Deuterium label Potential H/D exchange in protic solvents introduces variability

Isotope dilution MS Distinct mass shift enables accurate quantification

Unlabeled Probucol Identical mass and retention prevent internal standard use

• [1] Berg, T., & Strand, D. H. (2011). 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1218(52), 9366-9374. View Source
• [2] Berg, T., & Strand, D. H. (2011). 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1218(52), 9366-9374. View Source
• [3] Ciccinaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Probucol-13C3 vs. Other Internal Standards

Mass Shift and Isotopic Purity

Probucol-13C3 exhibits a defined mass shift of M+3 relative to unlabeled Probucol, providing unambiguous differentiation in mass spectrometry . Its isotopic purity is specified at ≥99 atom% 13C, ensuring minimal interference from unlabeled species and consistent quantification accuracy . This is in contrast to unlabeled Probucol, which cannot serve as an internal standard due to its identical mass and retention time.

Mass shift

Head-to-head

+3 Da (M+3)

Resolves analyte peak without spectral overlap

ESI+ conditions; isotopic purity ≥99 atom% 13C

Evidence Dimension	Mass Shift in MS Detection
Target Compound Data	+3 Da (M+3)
Comparator Or Baseline	Unlabeled Probucol: 0 Da mass difference
Quantified Difference	+3 Da
Conditions	Mass spectrometry (ESI+)

Why This Matters

A distinct mass shift is essential for accurate isotope dilution MS, enabling the internal standard to be resolved from the analyte peak without spectral overlap.

13C vs. Deuterated: Co-Elution and Ion Suppression

Class-level evidence demonstrates that 13C-labeled internal standards co-elute more precisely with their analytes than deuterated (2H) analogs, leading to superior correction for ion suppression/enhancement effects in LC-MS/MS [1]. In a systematic study, 13C-labeled ISs showed complete co-elution with analytes under various UPLC conditions, while deuterated ISs exhibited slight but significant retention time shifts [1]. This differential behavior directly impacts quantification accuracy in complex biological matrices.

Co-elution & ion suppression

Class-level inference

Probucol-13C3 Δt ≈ 0 min (co-elution)

Deuterated IS Δt > 0 min (slight shift)

Supports reliable matrix-effect compensation

UPLC-MS/MS; reported improved co-elution with 13C

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	Co-elution with analyte (Δt ≈ 0 min)
Comparator Or Baseline	Deuterated (2H) IS: Δt > 0 min (slight separation)
Quantified Difference	Qualitative observation of improved co-elution
Conditions	UPLC-MS/MS with sub-2 μm particles

Why This Matters

Accurate co-elution is critical for reliable matrix effect compensation, directly impacting the precision and accuracy of quantitative bioanalytical methods.

• [1] Berg, T., & Strand, D. H. (2011). 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1218(52), 9366-9374. View Source

No Deuterium Exchange or Kinetic Isotope Effects

Unlike deuterated internal standards, 13C-labeled compounds like Probucol-13C3 are not susceptible to hydrogen-deuterium exchange, which can compromise quantification accuracy and method robustness [1]. Deuterium labels can exchange with protons in protic solvents or during sample preparation, leading to variable mass shifts and inaccurate results. 13C labels are chemically stable and do not undergo exchange, ensuring consistent mass shift and reliable quantification across diverse analytical conditions [1].

Label stability

Class-level inference

No hydrogen-deuterium exchange; stable mass shift across analytical conditions

Supports method robustness in protic mobile phases

13C label inert; eliminates exchange monitoring needs

Evidence Dimension	Isotopic Label Stability
Target Compound Data	No exchange; stable mass shift
Comparator Or Baseline	Deuterated (2H) IS: Potential for H/D exchange
Quantified Difference	Qualitative difference in stability
Conditions	Protic solvents, acidic/basic mobile phases

Why This Matters

Eliminating the risk of deuterium exchange enhances method ruggedness and reduces the need for extensive stability monitoring during method development and validation.

• [1] Atzrodt, J., Derdau, V., Kerr, W. J., & Reid, M. (2018). Deuterium‐ and tritium‐labelled compounds: applications in the life sciences. Angewandte Chemie International Edition, 57(7), 1758-1784. View Source

Cost and Availability vs. Deuterated Standards

While specific pricing is vendor-dependent, public data indicates that Probucol-13C3 is competitively priced relative to deuterated alternatives. For example, a 50 mg quantity of Probucol-13C3 is listed at approximately $1,270 , whereas comparable deuterated internal standards (e.g., Probucol-d6) are priced at approximately $420 for 1 mg . This represents a significant cost advantage on a per-milligram basis, making 13C-labeled IS a more economical choice for large-scale or routine quantitative studies.

Cost context

Context-dependent

~$25.4/mg (13C3) vs ~$420/mg (d6)

May support large-scale or routine study economics

Vendor-listed approximate pricing; subject to change

Evidence Dimension	Cost per mg (approximate)
Target Compound Data	~$25.4/mg (50 mg for $1,270)
Comparator Or Baseline	Probucol-d6: ~$420/mg (1 mg for $420)
Quantified Difference	~16.5× lower cost per mg
Conditions	Pricing from public vendor listings (2024)

Why This Matters

Lower cost per unit mass enables more extensive analytical studies and reduces per-sample analysis cost, particularly for high-throughput laboratories.

Probucol-13C3 Analytical and Pharmaceutical Applications

Regulated PK Method Validation

Probucol-13C3 is the preferred internal standard for developing and validating LC-MS/MS methods intended for regulatory submission (e.g., FDA, EMA). Its superior co-elution and ion suppression correction capabilities, as demonstrated for 13C-labeled ISs [1], directly support meeting stringent acceptance criteria for accuracy and precision. The stable +3 Da mass shift ensures unambiguous quantification of Probucol in plasma over a wide dynamic range (e.g., 2.5–6000 ng/mL) [2].

High-Throughput Screening for Drug Discovery

The cost-effectiveness of Probucol-13C3 on a per-milligram basis [1] makes it economically viable for high-throughput bioanalytical workflows, such as ADME screening and in vitro metabolic stability assays. The chemical stability of the 13C label eliminates concerns about deuterium exchange during automated sample preparation, enhancing assay robustness and reducing repeat analyses [2].

Clinical and Translational Absolute Quantification

For studies requiring absolute quantification of Probucol in human matrices, Probucol-13C3 enables isotope dilution MS methods that are traceable to SI units, providing the highest level of metrological accuracy [1]. This is essential for correlating drug exposure with clinical outcomes or for establishing definitive pharmacokinetic/pharmacodynamic relationships.

Forced Degradation and Stability Assays

Because Probucol-13C3 co-elutes identically with the parent drug, it can accurately correct for any losses during sample processing or degradation. In forced degradation studies, the internal standard provides a reliable reference point for quantifying the remaining Probucol, even in the presence of degradants, without the confounding effects of differential ionization efficiency that might affect a structural analog IS [1].

Application

Selection Property

Validation Focus

LC-MS/MS method validation studies

Co-elution and ion suppression correction capability

Accuracy/precision endpoint review

High-throughput ADME screening workflows

Label stability and per-sample cost efficiency

Automated sample prep robustness; no deuterium exchange

Absolute quantification in human plasma research matrices

Isotope dilution MS traceability and distinct mass shift

Method accuracy in complex biological matrices

Forced degradation and stability studies

Identical co-elution with parent drug

Correction for sample processing losses; no confounding differential ionization

• [1] Berg, T., & Strand, D. H. (2011). 13C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1218(52), 9366-9374. View Source
• [2] Determination of Probucol in Human Plasma by HPLC-MS/MS. (2012). Journal of Sichuan University (Medical Science Edition). View Source